Cas no 18940-59-5 (1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one))

1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one) structure
18940-59-5 structure
Product Name:1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one)
CAS No:18940-59-5
MF:C14H26N2O2
MW:254.368443965912
CID:1382972
PubChem ID:205898
Update Time:2025-04-20

1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one) Chemical and Physical Properties

Names and Identifiers

    • 1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one)
    • 1,4-Diisovalerylpiperazine
    • 3-methyl-1-[4-(3-methylbutanoyl)piperazin-1-yl]butan-1-one
    • 18940-59-5
    • DTXSID20172354
    • Piperazine, 1,4-diisovaleryl-
    • SCHEMBL18199496
    • AKOS003887157
    • BRN 0209089
    • Inchi: 1S/C14H26N2O2/c1-11(2)9-13(17)15-5-7-16(8-6-15)14(18)10-12(3)4/h11-12H,5-10H2,1-4H3
    • InChI Key: KBFKBGMWNZRILJ-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)C)N1CCN(C(CC(C)C)=O)CC1

Computed Properties

  • Exact Mass: 254.19958
  • Monoisotopic Mass: 254.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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